Cas no 2172014-26-3 (benzyl N-1-(chlorosulfonyl)-3-(3,4-dimethylphenyl)propan-2-ylcarbamate)

• Product Name: benzyl N-1-(chlorosulfonyl)-3-(3,4-dimethylphenyl)propan-2-ylcarbamate
• CAS No: 2172014-26-3
• MF: C₁₉H₂₂ClNO₄S
• MW: 395.900283336639
• CID: 6326581
• PubChem ID: 165525700
• Update Time: 2025-05-19

benzyl N-1-(chlorosulfonyl)-3-(3,4-dimethylphenyl)propan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-1-(chlorosulfonyl)-3-(3,4-dimethylphenyl)propan-2-ylcarbamate
• EN300-1440594
• benzyl N-[1-(chlorosulfonyl)-3-(3,4-dimethylphenyl)propan-2-yl]carbamate
• 2172014-26-3

• Inchi： 1S/C19H22ClNO4S/c1-14-8-9-17(10-15(14)2)11-18(13-26(20,23)24)21-19(22)25-12-16-6-4-3-5-7-16/h3-10,18H,11-13H2,1-2H3,(H,21,22)
• InChI Key： QIQVONROSGLJFA-UHFFFAOYSA-N
• SMILES： ClS(CC(CC1C=CC(C)=C(C)C=1)NC(=O)OCC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 395.0958071g/mol
• Monoisotopic Mass: 395.0958071g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 80.8Ų

Additional information on benzyl N-1-(chlorosulfonyl)-3-(3,4-dimethylphenyl)propan-2-ylcarbamate

Comprehensive Overview of Benzyl N-1-(chlorosulfonyl)-3-(3,4-dimethylphenyl)propan-2-ylcarbamate (CAS No. 2172014-26-3)

Benzyl N-1-(chlorosulfonyl)-3-(3,4-dimethylphenyl)propan-2-ylcarbamate (CAS No. 2172014-26-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to by its systematic name, is a key intermediate in the synthesis of various bioactive molecules. Its unique structure, featuring a chlorosulfonyl group and a 3,4-dimethylphenyl moiety, makes it a versatile building block in medicinal chemistry. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of enzyme inhibitors and receptor modulators.

The compound's CAS number 2172014-26-3 is a critical identifier for researchers and regulatory bodies, ensuring accurate tracking and documentation in scientific literature. The presence of the benzyl carbamate group in its structure enhances its stability and reactivity, making it suitable for controlled chemical transformations. Recent studies have explored its utility in peptide synthesis and protease inhibition, aligning with the growing demand for targeted therapies in oncology and infectious diseases.

In the context of current trends, Benzyl N-1-(chlorosulfonyl)-3-(3,4-dimethylphenyl)propan-2-ylcarbamate is often discussed alongside topics like green chemistry and sustainable synthesis. Researchers are investigating eco-friendly methods to produce this compound, minimizing waste and energy consumption. This aligns with the broader industry shift toward environmentally responsible practices. Additionally, its potential role in bioconjugation and drug delivery systems has sparked interest, as these areas are pivotal in advancing personalized medicine.

From a technical perspective, the compound's chlorosulfonyl group is highly reactive, enabling efficient derivatization for diverse applications. This feature is particularly valuable in high-throughput screening and combinatorial chemistry, where rapid modification of core structures is essential. The 3,4-dimethylphenyl moiety further contributes to its lipophilicity, influencing its pharmacokinetic properties and making it a candidate for blood-brain barrier penetration studies.

The synthesis of Benzyl N-1-(chlorosulfonyl)-3-(3,4-dimethylphenyl)propan-2-ylcarbamate typically involves multi-step organic reactions, including sulfonylation and carbamate formation. Optimizing these processes is a focal point for chemists, as yield and purity are critical for downstream applications. Recent advancements in catalytic methods and flow chemistry have improved the efficiency of its production, addressing scalability challenges in industrial settings.

In summary, Benzyl N-1-(chlorosulfonyl)-3-(3,4-dimethylphenyl)propan-2-ylcarbamate (CAS No. 2172014-26-3) is a compound of substantial scientific and industrial relevance. Its structural complexity and functional diversity make it a valuable tool in modern chemistry, particularly in drug development and material science. As research continues to uncover new applications, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and technology.